Cas no 2227884-74-2 (rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227884-74-2
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 6266851
• PubChem ID: 165679366
• Update Time: 2025-06-25

rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1920495
• 2227884-74-2

• Inchi： 1S/C9H9BrO2S/c1-4-7(10)3-8(13-4)5-2-6(5)9(11)12/h3,5-6H,2H2,1H3,(H,11,12)/t5-,6-/m1/s1
• InChI Key： DXDWJVLFEXHTRZ-PHDIDXHHSA-N
• SMILES： BrC1=C(C)SC(=C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 2227884-74-2)

The compound rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 2227884-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, owing to their ability to modulate biological targets with high specificity. The rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid, with its distinctive bromothiophene and cyclopropane moieties, has been investigated for its potential as a scaffold for designing novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory therapeutics.

The synthesis of rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid has been optimized in recent work, with researchers achieving higher yields and enantiomeric purity through improved catalytic methods. A key advancement reported in Organic Letters (2024) involves the use of asymmetric cyclopropanation techniques, which have enabled the production of enantiomerically enriched forms of the compound. This development is particularly significant for pharmacological applications, where stereochemistry often plays a critical role in drug efficacy and safety.

In terms of biological evaluation, preclinical studies have explored the compound's interactions with various molecular targets. Notably, research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid exhibits selective binding to the allosteric site of a protein kinase implicated in cancer progression. These findings have spurred further investigations into its potential as an anticancer agent, with ongoing studies focusing on structure-activity relationships and derivative development.

The compound's physicochemical properties have also been characterized in detail, with particular attention to its solubility, stability, and membrane permeability. These studies, documented in recent pharmaceutical science literature, provide valuable insights for formulation development and delivery optimization. Computational modeling approaches have been employed to predict the compound's behavior in biological systems, aiding in the rational design of more effective analogs.

Looking forward, the rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid scaffold presents numerous opportunities for medicinal chemistry exploration. Current research directions include the development of prodrug forms to enhance bioavailability, the investigation of combination therapies, and the exploration of its potential in treating neurological disorders. As these studies progress, this compound may emerge as a valuable tool for both basic research and therapeutic development in chemical biology and pharmaceutical sciences.